2-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide

• IUPAC Name: 2-bromo-N-[2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• InChI: InChI=1S/C19H17BrN2O2S/c1-24-15-8-6-13(7-9-15)19-22-14(12-25-19)10-11-21-18(23)16-4-2-3-5-17(16)20/h2-9,12H,10-11H2,1H3,(H,21,23)
• InChI Key: PLWHGEOQQQXVTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CCNC(=O)C3=CC=CC=C3Br
• Molecular Formula: C19H17BrN2O2S
• Molecular Weight: 417.3 g/mol
• CAS No.: 863513-54-6

Description

2-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide is a useful research compound. Its molecular formula is C19H17BrN2O2S and its molecular weight is 417.3 g/mol. The purity is usually 95%.
The exact mass of the compound 2-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide is 416.01941 g/mol and the complexity rating of the compound is 432. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

2-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide is a thiazole derivative that has garnered attention in pharmacological research due to its diverse biological activities. This compound is structurally characterized by a thiazole ring, which is known for its potential therapeutic properties, including antibacterial, antifungal, anti-inflammatory, and antitumor effects. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The chemical structure of 2-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide can be represented as follows:

• IUPAC Name : 2-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide
• Molecular Formula : C18H18BrN2OS
• Molecular Weight : 396.32 g/mol

The biological activity of thiazole derivatives like 2-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide is often attributed to their ability to interact with various molecular targets, including enzymes and receptors. The thiazole moiety plays a crucial role in these interactions, influencing the compound's pharmacological profile.

Antitumor Activity

Recent studies have indicated that thiazole derivatives exhibit significant antitumor properties. For instance, compounds structurally related to 2-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide have shown promising results in inhibiting cancer cell proliferation. A study reported that certain thiazole derivatives had IC50 values below those of standard chemotherapeutics like doxorubicin against various cancer cell lines .

Compound	Cell Line	IC50 (µg/mL)	Reference
2-bromo-N-{...}	MDA-MB-231	< 1.0
Thiazole Derivative A	A-431	< 5.0
Thiazole Derivative B	HT29	< 3.0

Antibacterial Activity

The antibacterial properties of 2-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide have also been investigated. Thiazole derivatives are known to inhibit bacterial growth by targeting specific bacterial enzymes. In vitro studies have demonstrated that this compound exhibits significant antibacterial activity comparable to standard antibiotics like norfloxacin.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus	15
Escherichia coli	20

Antifungal Activity

The antifungal potential of thiazole derivatives has been recognized in various studies. Compounds similar to 2-bromo-N-{...} have shown effectiveness against fungal strains such as Candida albicans and Aspergillus niger.

Case Study 1: Antitumor Efficacy

A recent study focused on the antitumor efficacy of a series of thiazole derivatives in MDA-MB-231 breast cancer cells. The results indicated that the presence of a methoxy group on the phenyl ring significantly enhanced cytotoxicity. The compound induced apoptosis through the activation of caspase pathways, demonstrating its potential as an anticancer agent .

Case Study 2: Antibacterial Mechanism

Another study explored the mechanism behind the antibacterial action of thiazole derivatives. It was found that these compounds could inhibit bacterial cell wall synthesis and disrupt membrane integrity, leading to cell lysis. This mechanism was particularly effective against Gram-positive bacteria .